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Compound of Interest

Compound Name: N-Formylhistidine

CAS No.: 15191-21-6

Cat. No.: B100977 Get Quote

Physicochemical Profile & Solubility Logic
To successfully solubilize N-Formyl-L-histidine (CAS: 15191-21-6), one must understand its

ionization behavior. Unlike free Histidine, the N-terminal amine in N-Formylhistidine is

acylated (formylated), rendering it non-basic. This alters the isoelectric point (pI) significantly.

The "Insolubility Window"
The solubility of N-Formylhistidine is dictated by the protonation state of its two ionizable

groups: the Carboxylic Acid (pKa ~1.8) and the Imidazole Side Chain (pKa ~6.0).[1]

pH Range Species Charge State Solubility Status

pH < 2.0
Cationic (+1)(COOH neutral,

Imidazole protonated)
High (Soluble)

pH 3.0 – 5.5

Zwitterionic (0)(COO⁻

negative, Imidazole

protonated)

Low (Precipitation Risk)

pH > 7.0
Anionic (-1)(COO⁻ negative,

Imidazole neutral)
High (Soluble)
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Key Insight: Users often encounter precipitation when dissolving the powder in unbuffered

water (which often sits at pH 5-6 due to atmospheric CO₂) or when diluting an acidic stock into

a buffer that isn't strong enough to maintain pH > 7.0.

Visual Decision Workflow
The following diagram illustrates the critical decision points for solubilization based on your

downstream application.

Start: N-Formylhistidine Powder

Check Downstream Application

Acidic Conditions OK?
(e.g., HPLC, stopping reagent)

Yes

Neutral/Physiological pH Required?
(e.g., Cell Culture, Enzyme Assay)

Yes

Method A: Acidic Solubilization
Dissolve in 0.1M HCl

Method B: Base-Assisted Solubilization
Dissolve in H2O + dropwise NaOH

Method C: Organic Co-Solvent
Dissolve in DMSO -> Dilute

High Conc. (>50mM)

Troubleshooting:
Cloudy/Precipitate?

Fix: Adjust pH > 7.0 or < 2.0
Avoid pH 3-6 (Zwitterionic Trap)

Yes
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Figure 1: Decision tree for selecting the optimal solubilization strategy based on experimental

requirements.

Validated Protocols
Protocol A: Preparation of Neutral Stock (Recommended
for Biological Assays)
Target: 10 mM Stock Solution in Aqueous Buffer (pH 7.4)

Weighing: Weigh 18.3 mg of N-Formyl-L-histidine (MW: 183.16 g/mol ).

Initial Suspension: Add 8.0 mL of ultrapure water. Note: The powder may not dissolve

immediately and may appear cloudy.

Base Titration (The Critical Step):

While stirring, add 0.1 M NaOH dropwise.

Monitor clarity. As the pH rises above 6.0, the imidazole deprotonates, and the molecule

becomes anionic.

Stop adding NaOH as soon as the solution becomes clear.

Buffering: Add 1.0 mL of 10x PBS (or your specific assay buffer concentrate).

Final Adjustment: Dilute to a final volume of 10.0 mL with water. Verify pH is 7.2–7.6.

Sterilization: Filter through a 0.22 µm PES membrane. Do not autoclave, as formyl groups

can hydrolyze under high heat/pressure.

Protocol B: High-Concentration Organic Stock
Target: 100 mM Stock in DMSO (For "spike-in" applications)

Solvent: Add anhydrous DMSO to the powder to achieve 100 mM (18.3 mg/mL).
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Dissolution: Vortex vigorously. If necessary, warm to 37°C for 5 minutes.

Storage: Aliquot and store at -20°C.

Usage: When diluting into aqueous buffer, ensure the dilution factor is at least 1:200 to keep

DMSO < 0.5%, and ensure the buffer pH is > 7.0 to prevent precipitation upon dilution.

Troubleshooting & FAQs
Q1: My solution was clear, but it turned cloudy when I
added it to my assay buffer. Why?
Diagnosis: This is likely "Isoelectric Precipitation." Explanation: Your stock solution might have

been slightly basic (pH 8-9) to get it dissolved. If you diluted it into a weak buffer (e.g., 10mM

MES or Acetate) at pH 5.0 or 6.0, you pushed the molecule back into its zwitterionic state (net

charge 0), where it is least soluble. Fix: Ensure your assay buffer pH is ≥ 7.2. If you must work

at pH 6.0, lower the concentration of N-Formylhistidine or use 5% DMSO as a co-solvent.

Q2: Can I autoclave the stock solution?
Answer:No. Reasoning: The N-formyl bond is an amide linkage. While more stable than an

ester, it is susceptible to hydrolysis at high temperatures (121°C) and pressure, potentially

releasing free Histidine and Formic acid [1]. Alternative: Use 0.22 µm sterile filtration.

Q3: I need to use this in a bacterial culture. Will it be
stable?
Answer: Use with caution. Reasoning: Many bacteria express Peptide Deformylase (PDF), an

enzyme specifically designed to cleave N-formyl groups (usually from Methionine, but

promiscuity exists) [2]. Control: Always run a "no-bacteria" control to distinguish chemical

instability from enzymatic degradation.

Q4: The powder is sticking to the weighing boat. How do
I handle this?
Answer: N-Formylhistidine can be electrostatic. Technique: Do not use a spatula. Tap the

powder directly into a pre-weighed tube. Calculate the exact volume of solvent needed based

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b100977?utm_src=pdf-body
https://www.benchchem.com/product/b100977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


on the actual weight in the tube, rather than trying to hit a target weight perfectly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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